Cas no 2137721-57-2 (1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-5-methoxy-3-methyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-5-methoxy-3-methyl-1-oxo-
• CAS No: 2137721-57-2
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 5257870
• Update Time: 2025-07-17

1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-5-methoxy-3-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-5-methoxy-3-methyl-1-oxo-

• Inchi： 1S/C12H12O4/c1-12(7-13)6-9-8(11(14)16-12)4-3-5-10(9)15-2/h3-5,7H,6H2,1-2H3
• InChI Key： NZFIXCFQCBETLZ-UHFFFAOYSA-N
• SMILES： C1(C)(C=O)OC(=O)C2=CC=CC(OC)=C2C1

Additional information on 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-5-methoxy-3-methyl-1-oxo-

1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-5-methoxy-3-methyl-1-oxo and Its Significance in Modern Chemical Biology

The compound with the CAS number 2137721-57-2, identified as 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-5-methoxy-3-methyl-1-oxo, represents a fascinating molecule with substantial potential in the realm of chemical biology and pharmaceutical research. This heterocyclic aldehyde is a derivative of benzopyran, a structural motif that has garnered significant attention due to its diverse biological activities and applications in drug development. The specific arrangement of functional groups—such as the aldehyde moiety at the 3-position, the methoxy group at the 5-position, and the methyl group at the 3-position—contributes to its unique chemical properties and biological interactions.

In recent years, there has been a surge in interest regarding benzopyran derivatives due to their role as key intermediates in synthesizing bioactive molecules. The 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-5-methoxy-3-methyl-1-oxo structure is particularly noteworthy because it combines elements that are known to enhance binding affinity and metabolic stability. The presence of the aldehyde group not only facilitates further derivatization but also suggests potential reactivity with nucleophiles, making it a valuable scaffold for medicinal chemists. Furthermore, the dihydrobenzopyran core is commonly found in natural products and pharmaceuticals, which underscores its importance in biological systems.

Recent studies have highlighted the therapeutic potential of benzopyran derivatives in various disease models. For instance, modifications of this core structure have been explored in the development of compounds with anti-inflammatory, antioxidant, and anticancer properties. The 5-methoxy substituent is particularly interesting as it has been shown to modulate enzyme activity and receptor binding. In particular, research has demonstrated that methoxy-substituted benzopyrans can interact with specific protein targets, leading to therapeutic effects. This aligns with the growing recognition of natural product-inspired scaffolds as rich sources for drug discovery.

The 3-methyl group at the 3-position of 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-5-methoxy-3-methyl-1-oxo adds another layer of complexity to its biological profile. This substitution pattern can influence electronic distributions across the molecule, thereby affecting its interactions with biological targets. Computational studies have suggested that such modifications can enhance binding affinity by optimizing key pharmacophoric features. These insights are crucial for designing molecules with improved pharmacokinetic profiles and reduced off-target effects.

Moreover, the aldehyde functionality at the 3-position serves as a versatile handle for further chemical manipulation. It allows for condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These derivatives have been explored for their potential applications in enzyme inhibition and metal chelation. The ability to easily modify this compound underscores its utility as a building block in synthetic chemistry. Researchers have leveraged this flexibility to generate libraries of analogs for high-throughput screening (HTS), accelerating the discovery of novel bioactive entities.

The significance of this compound is further amplified by its structural resemblance to known bioactive molecules. For example, certain benzopyran derivatives have been reported to exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The 3,4-dihydro configuration suggests a rigid scaffold that can mimic natural product structures known to interact with biological macromolecules. Such features are often critical for achieving high specificity and efficacy in drug design.

In conclusion,1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-5-methoxy-3-methyl-1-oxo (CAS no. 2137721-57-2) represents a promising scaffold with diverse biological applications. Its unique structural features—comprising an aldehyde group, methoxy substitution, and methyl group—make it a valuable intermediate for medicinal chemistry endeavors. The growing body of research on benzopyran derivatives underscores their potential as therapeutic agents and highlights the need for further exploration of this class of compounds.